3-(Azetidin-1-YL)-8-chloroimidazo[1,5-A]pyrazine

• Molecular Formula: C9H9ClN4
• Molecular Weight: 208.65 g/mol
• IUPAC Name: 3-(azetidin-1-yl)-8-chloroimidazo[1,5-a]pyrazine
• InChI: InChI=1S/C9H9ClN4/c10-8-7-6-12-9(13-3-1-4-13)14(7)5-2-11-8/h2,5-6H,1,3-4H2
• InChI Key: GGABKJHIXQQRQE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C1)C2=NC=C3N2C=CN=C3Cl

Description

3-(Azetidin-1-YL)-8-chloroimidazo[1,5-A]pyrazine is a useful research compound. Its molecular formula is C9H9ClN4 and its molecular weight is 208.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of N-((3-chloropyrazin-2-yl)methyl)azetidine-1-carboxamide (41.9 mmol, 9.5 g) in acetonitrile (130 mL) were added N,N-dimethylformamide (7.12 mmol, 0.55 mL), pyridine (419 mmol, 33.8 mL) and finally phosphorous oxychloride (210 mmol, 19.5 mL). After 7 minutes the reaction mixture was quenched by adding it to a cooled (0° C.) mixture of anhydrous 7N ammonia in methanol (150 mL) and acetonitrile (200 mL) and subsequently concentrated in vacuo. The residue was dissolved in dichloromethane, water (150 mL) and saturated aqueous sodium hydrogencarbonate (150 mL) were added and this mixture extracted six times with dichloromethane (100 mL). The combined organic extracts were dried (sodium sulfate) and concentrated in vacuo. Purification by column chromatography (silica gel; dichloromethane/methanol) gave 4.5 g of the title compound.